Cas no 82128-69-6 (3-Chloro-5-fluoro-2-hydroxybenzaldehyde)
3-Chloro-5-fluoro-2-hydroxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₇H₄ClFO₂. This compound features a hydroxyl group and aldehyde functionality at the ortho position, along with chloro and fluoro substituents on the benzene ring, making it a versatile intermediate in organic synthesis. Its unique substitution pattern allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (hydroxyl) groups enhances its utility in fine chemical applications. It is typically supplied as a high-purity solid with consistent quality for research and industrial use.
82128-69-6 structure
Product Name:3-Chloro-5-fluoro-2-hydroxybenzaldehyde
CAS No:82128-69-6
MF:C7H4ClFO2
MW:174.556864738464
MDL:MFCD04039291
CID:830102
PubChem ID:2782749
Update Time:2025-06-07
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-fluoro-2-hydroxybenzaldehyde
- 3-Chloro-5-fluorosalicylaldehyde
- 5-Fluoro-2-hydroxy-3-chlorobenzaldehyde
- 5-fluoro-3-chloro-salicylaldehyde
- MFCD04039291
- VHXIEGGPMOEWNK-UHFFFAOYSA-N
- AKOS009159515
- CT2491C; 3-chloro-5-fluorosalicylaldehyde
- DTXSID30382265
- CS-0204789
- EN300-253474
- A840256
- E78166
- 82128-69-6
- 3-Chloro-5-fluorosalicylaldehyde, 97%
- AMY31485
- SCHEMBL1185565
- PS-8616
- DB-331218
-
- MDL： MFCD04039291
- Inchi： 1S/C7H4ClFO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-3,11H
- InChI Key： VHXIEGGPMOEWNK-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C=O)=C1O)F
Computed Properties
- Exact Mass: 173.9883852g/mol
- Monoisotopic Mass: 173.9883852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 95-99 °C (lit.)
- Boiling Point: 210.5±35.0 ºC (760 Torr),
- Flash Point: 81.1±25.9 ºC,
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H300-H318
- Warning Statement： P264-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-41
- Safety Instruction： 26-36/39-45
-
Hazardous Material Identification：
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 593400-1G |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 1g |
¥702.83 | 2023-12-02 | ||
| TRC | C382163-50mg |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382163-100mg |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C382163-500mg |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 500mg |
$ 95.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1256188-25g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 98% | 25g |
$145 | 2024-06-07 | |
| Apollo Scientific | PC4987-1g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 1g |
£18.00 | 2025-02-21 | ||
| Apollo Scientific | PC4987-5g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 5g |
£54.00 | 2025-02-21 | ||
| abcr | AB231362-1 g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde |
82128-69-6 | 1g |
€118.30 | 2022-06-11 | ||
| abcr | AB231362-5 g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde; . |
82128-69-6 | 5g |
€165.30 | 2023-04-27 | ||
| abcr | AB231362-25 g |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde; . |
82128-69-6 | 25g |
€402.20 | 2023-04-27 |
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:82128-69-6)3-Chloro-5-fluoro-2-hydroxybenzaldehyde
Order Number:A840256
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:49
Price ($):206.0
Email:sales@amadischem.com
3-Chloro-5-fluoro-2-hydroxybenzaldehyde Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82128-69-6)3-Chloro-5-fluoro-2-hydroxybenzaldehyde
Purity:99%
Quantity:25g
Price ($):206.0